Megalomicin C1

• Molecular Formula: C48H84N2O17
• Molecular Weight: 961.2 g/mol
• IUPAC Name: [(2S,3S,4R,6R)-4-acetyloxy-6-[[(3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-7-[(2S,4R,5R,6S)-4-(dimethylamino)-5-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-12,13-dihydroxy-3,5,7,9,11,13-hexamethyl-2,10-dioxo-oxacyclotetradec-4-yl]oxy]-2,4-dimethyloxan-3-yl] acetate
• InChI: InChI=1S/C48H84N2O17/c1-18-34-48(13,58)41(56)25(4)37(53)23(2)21-46(11,67-35-20-33(50(16)17)38(54)28(7)60-35)42(65-45-39(55)32(49(14)15)19-24(3)59-45)26(5)40(27(6)44(57)63-34)64-36-22-47(12,66-31(10)52)43(29(8)61-36)62-30(9)51/h23-29,32-36,38-43,45,54-56,58H,18-22H2,1-17H3/t23-,24-,25+,26+,27-,28+,29+,32+,33-,34-,35+,36+,38+,39-,40+,41-,42-,43+,45+,46-,47-,48-/m1/s1
• InChI Key: NGOSGEYHKQYUTN-XIBKBKGSSA-N
• Isomeric SMILES: CC[C@@H]1[C@@]([C@@H]([C@H](C(=O)[C@@H](C[C@@]([C@@H]([C@H]([C@@H]([C@H](C(=O)O1)C)O[C@H]2C[C@@]([C@H]([C@@H](O2)C)OC(=O)C)(C)OC(=O)C)C)O[C@H]3[C@@H]([C@H](C[C@H](O3)C)N(C)C)O)(C)O[C@H]4C[C@H]([C@H]([C@@H](O4)C)O)N(C)C)C)C)O)(C)O
• SMILES: CCC1C(C(C(C(=O)C(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)OC(=O)C)(C)OC(=O)C)C)OC3C(C(CC(O3)C)N(C)C)O)(C)OC4CC(C(C(O4)C)O)N(C)C)C)C)O)(C)O

Description

Megalomicin C1 is a macrolide.

Scientific Research Applications

Biosynthesis and Genetic Engineering Megalomicin C1, a compound with antiparasitic, antiviral, and antibacterial properties, is produced by Micromonospora megalomicea and is distinct from erythromycin due to a unique deoxyamino sugar, megosamine. Research has focused on the biosynthesis pathway of megalomicin, highlighting the cloning and sequencing of the megalomicin biosynthetic gene cluster. This has enabled the transformation of erythromycin to megalomicin in Saccharopolyspora erythraea through heterologous expression, pointing towards the potential for engineering novel megalomicin analogues with improved therapeutic activities. The genetic engineering of the erythromycin PKS and familiarity with S. erythraea's genetic manipulation opens up possibilities for the production of novel antibiotics through the engineering of megalomicin analogues (Volchegursky et al., 2000).

Polyketide Synthase (PKS) Comparison and Production The megalomicin and erythromycin polyketide synthases (PKSs), which produce the same aglycon product, have been examined for differences in polyketide production levels in Escherichia coli. Through the expression of various combinations of their genes, insights into the PKS modules responsible for differences in production levels were gained. This research not only aids in understanding the biosynthetic pathways but also suggests methods to overcome enzyme deficiencies in heterologous polyketide production, potentially improving the yields of desired compounds (Murli et al., 2004).

TDP-l-Megosamine Biosynthesis for Megalomicin A Production The biosynthesis pathway of TDP-l-megosamine, a critical component of megalomicin A, was elucidated, demonstrating its production from TDP-4-keto-6-deoxy-d-glucose through a series of biosynthetic steps. This pathway's reconstitution in E. coli not only advances our understanding of megalomicin A production but also suggests potential routes for the heterologous production of this and related compounds, expanding the toolkit for producing bioactive glycosylated compounds (Useglio et al., 2010).